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Compound of Interest

Compound Name: 4-Methoxyphenylacetonitrile

Cat. No.: B141487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the natural origins and isolation of 4-
Methoxyphenylacetonitrile, a nitrile compound that has been identified from a marine source.

This document provides a comprehensive overview of its natural occurrence, biosynthetic

origins, and detailed experimental protocols for its extraction and purification, catering to the

needs of researchers and professionals in drug development and natural product chemistry.

Natural Source and Occurrence
4-Methoxyphenylacetonitrile has been isolated from the marine sponge Psammaplysilla

purpurea.[1] This sponge, belonging to the order Verongida, is known to produce a variety of

bromotyrosine-derived secondary metabolites. The occurrence of 4-
Methoxyphenylacetonitrile, alongside its brominated analogs such as 3-bromo-4-
methoxyphenylacetonitrile and 3,5-dibromo-4-methoxyphenylacetonitrile, highlights the

rich and diverse chemical arsenal of this marine invertebrate.

Table 1: Natural Source of 4-Methoxyphenylacetonitrile
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Natural Source Organism Classification
Location of Isolation (if
specified)

Psammaplysilla purpurea

Phylum: Porifera, Class:

Demospongiae, Order:

Verongida

Not specified in available

literature

Biosynthesis of 4-Methoxyphenylacetonitrile
The biosynthetic pathway of 4-Methoxyphenylacetonitrile in Psammaplysilla purpurea has

not been fully elucidated. However, as a bromotyrosine-derived metabolite, its biosynthesis is

believed to originate from the shikimate pathway, starting with the amino acid phenylalanine. A

proposed general pathway involves the conversion of phenylalanine to tyrosine, followed by

subsequent modifications.

The biosynthesis of bromotyrosine derivatives in marine sponges is a subject of ongoing

research, with studies suggesting the involvement of symbiotic microorganisms. The pathway

likely proceeds through the following key steps:

Phenylalanine to Tyrosine: The pathway initiates with the hydroxylation of phenylalanine to

form tyrosine.

Further Modifications: Tyrosine then undergoes a series of enzymatic transformations,

including methylation of the hydroxyl group and conversion of the amino acid side chain to

an acetonitrile moiety. The exact sequence and the enzymes involved in these steps for the

synthesis of 4-Methoxyphenylacetonitrile are yet to be determined.
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Phenylalanine TyrosineHydroxylation p-Hydroxyphenylpyruvic acidTransamination p-HydroxyphenylacetaldehydeDecarboxylation p-HydroxyphenylacetonitrileAmination/Dehydration 4-MethoxyphenylacetonitrileMethylation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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